Cas no 112556-08-8 (4-(2-methyl-4-nitrophenoxy)phenol)
112556-08-8 structure
Product Name:4-(2-methyl-4-nitrophenoxy)phenol
CAS No:112556-08-8
MF:C13H11NO4
MW:245.230743646622
CID:2609068
PubChem ID:19860716
Update Time:2025-04-21
4-(2-methyl-4-nitrophenoxy)phenol Chemical and Physical Properties
Names and Identifiers
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- 4-(2-methyl-4-nitrophenoxy)phenol
- A1-03907
- 4-(2-methyl-4-nitro-phenoxy)-phenol
- SCHEMBL4235361
- 4-(2-Methyl-4-nitrophenoxy)-phenol
- 112556-08-8
- DTXSID10600676
- Phenol, 4-(2-methyl-4-nitrophenoxy)-
-
- Inchi: 1S/C13H11NO4/c1-9-8-10(14(16)17)2-7-13(9)18-12-5-3-11(15)4-6-12/h2-8,15H,1H3
- InChI Key: WRPIGPKWGOPDAR-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)O)C1C=CC(=CC=1C)[N+](=O)[O-]
Computed Properties
- Exact Mass: 245.06880783Da
- Monoisotopic Mass: 245.06880783Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 2
- Complexity: 283
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 75.3Ų
4-(2-methyl-4-nitrophenoxy)phenol Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
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Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
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